![molecular formula C17H17NO4S B2433298 N-(2,2-di(furan-2-yl)ethyl)-3-methylbenzenesulfonamide CAS No. 2319841-07-9](/img/structure/B2433298.png)
N-(2,2-di(furan-2-yl)ethyl)-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,2-di(furan-2-yl)ethyl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H17NO4S and its molecular weight is 331.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Insights
Synthesis of Sulfonamides
Research on the synthesis of various sulfonamides, including those with structures similar to N-(2,2-di(furan-2-yl)ethyl)-3-methylbenzenesulfonamide, has been reported. For instance, studies have shown successful synthesis of related compounds like N-[2-(1H-Indol-3-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethyl]-4-methylbenzenesulfonamide with potential as antitubercular agents (Purushotham & Poojary, 2018).
Crystal Structure Analysis
Investigations into the crystal structures of related compounds, such as (Z)-N-(4-bromo-5-ethoxy-3,5-dimethylfuran-2(5H)-ylidene)-4-methylbenzenesulfonamide, have been conducted. These studies help understand the molecular configurations and potential applications in various fields, including pharmacology (Zhang et al., 2010).
Potential Biomedical Applications
Antibacterial and Anticancer Properties
Some sulfonamides exhibit significant antibacterial and anticancer activities. For example, research on N-(furan-3-ylmethylene)benzenesulfonamides has demonstrated promising results in the field of medicinal chemistry (Wang et al., 2014).
DNA Interaction and Biological Activity
Studies on mixed-ligand copper(II)-sulfonamide complexes, including derivatives similar to this compound, show significant interaction with DNA and potential as antiproliferative agents in cancer treatment (González-Álvarez et al., 2013).
Chemical and Physical Properties
Chemical Synthesis and Characterization
Research in the field of organic chemistry has focused on synthesizing and characterizing various sulfonamides. This includes studies on their solubility, structural properties, and potential applications in different industries (Hori et al., 2011).
Molecular Docking and Screening
Some sulfonamides, including those structurally related to this compound, have been subjected to molecular docking and biological screening to assess their potential as antimicrobial and antiproliferative agents (Abd El-Gilil, 2019).
Properties
IUPAC Name |
N-[2,2-bis(furan-2-yl)ethyl]-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4S/c1-13-5-2-6-14(11-13)23(19,20)18-12-15(16-7-3-9-21-16)17-8-4-10-22-17/h2-11,15,18H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAHLALXWOZTPMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NCC(C2=CC=CO2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.